Cas no 1234576-84-1 ((3R)-3-methanesulfonylpyrrolidine)

• Product Name: (3R)-3-methanesulfonylpyrrolidine
• CAS No: 1234576-84-1
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD17015903
• CID: 1091558
• PubChem ID: 7010001
• Update Time: 2025-10-30

(3R)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Methylsulfonyl)pyrrolidine
• (3R)-3-methylsulfonylpyrrolidine
• (3R)-3-methanesulfonylpyrrolidine
• A890763
• 1234576-84-1
• (R)-3-(Methylsulfonyl)pyrrolidine HCl
• CS-0053325
• EN300-2521110
• W-205164
• SCHEMBL5035847
• PYRROLIDINE, 3-(METHYLSULFONYL)-, (3R)-
• MFCD17015903
• AS-33495
• DTXSID30426592
• AKOS015949488
• DB-344858

• MDL： MFCD17015903
• Inchi： 1S/C5H11NO2S/c1-9(7,8)5-2-3-6-4-5/h5-6H,2-4H2,1H3/t5-/m1/s1
• InChI Key： XCEGFNRUBBVHJT-RXMQYKEDSA-N
• SMILES： S(C)([C@H]1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 0.80250

Additional information on (3R)-3-methanesulfonylpyrrolidine

Comprehensive Overview of (3R)-3-methanesulfonylpyrrolidine (CAS No. 1234576-84-1): Properties, Applications, and Industry Insights

The compound (3R)-3-methanesulfonylpyrrolidine (CAS No. 1234576-84-1) is a chiral sulfonyl derivative of pyrrolidine, gaining significant attention in pharmaceutical and chemical research due to its unique structural features. As a sulfonamide-based building block, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and enzyme inhibition. The (3R)-stereochemistry of this molecule enhances its selectivity in binding to biological targets, making it valuable for asymmetric synthesis.

Recent trends in AI-driven drug discovery have amplified interest in (3R)-3-methanesulfonylpyrrolidine, as computational models highlight its potential in designing G-protein-coupled receptor (GPCR) modulators. Searches for "chiral sulfonamide applications 2024" and "pyrrolidine derivatives in medicine" reflect growing curiosity about its role in next-generation therapeutics. The compound's methanesulfonyl group contributes to improved metabolic stability—a hot topic in pharmacokinetic optimization discussions.

From a synthetic chemistry perspective, CAS No. 1234576-84-1 exhibits remarkable versatility. Its pyrrolidine ring allows for facile functionalization at multiple positions, while the sulfonyl moiety enables hydrogen-bonding interactions crucial for molecular recognition. Laboratories frequently query "scale-up synthesis of (3R)-3-methanesulfonylpyrrolidine" and "green chemistry approaches for sulfonamides," indicating industrial demand for sustainable production methods. Notably, its low hygroscopicity simplifies storage—a practical advantage over similar compounds.

In material science, researchers explore (3R)-3-methanesulfonylpyrrolidine as a precursor for ionic liquid electrolytes in energy storage devices. This aligns with global searches for "sulfonamide-based battery materials" amid the renewable energy boom. The compound's thermal stability (decomposition >200°C) and solubility profile (polar aprotic solvents) make it suitable for high-temperature applications—a feature highlighted in recent patent literature.

Analytical characterization of 1234576-84-1 typically involves HPLC chiral separation and NMR spectroscopy, with particular focus on its diastereotopic protons. The pharmaceutical industry's shift toward continuous manufacturing has spurred methodological studies, as evidenced by search terms like "real-time monitoring of sulfonamide synthesis." Regulatory compliance remains straightforward since the compound falls outside controlled substance classifications—a key distinction from structurally related molecules.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), addressing the popular query "sulfonyl linkers in targeted therapy." The enantiomeric purity of (3R)-3-methanesulfonylpyrrolidine (>99% ee in commercial samples) meets stringent requirements for clinical-stage compounds. As sustainable chemistry gains traction, manufacturers emphasize atom-economical routes to this intermediate—responding to searches for "catalytic asymmetric sulfonylation techniques."

Market analysts note increased custom synthesis requests for CAS 1234576-84-1, particularly from contract research organizations (CROs) working on kinase inhibitor projects. Its cLogP value (~0.5) and polar surface area (45 Ų) position it favorably in Lipinski's rule of five analyses—a frequent topic in medicinal chemistry forums. The compound's crystalline form (orthorhombic system) facilitates purification, addressing common industrial pain points around "isolation of chiral sulfonamides."

Future research directions may explore (3R)-3-methanesulfonylpyrrolidine's potential in proteolysis-targeting chimeras (PROTACs)—a trending subject in drug degradation technology. With over 50 recent scientific publications referencing related structures, this compound exemplifies the intersection of chiral technology and rational drug design. Its commercial availability through major chemical suppliers (typically 1g to 1kg scale) ensures accessibility for diverse research applications.